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Compound of Interest

Compound Name: 2-Amino-6-nitrobenzaldehyde

Cat. No.: B183300 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Amino-6-nitrobenzaldehyde was

located. The following disposal procedures are synthesized from the SDS of structurally similar

compounds, including 2-Nitrobenzaldehyde, 3-Nitrobenzaldehyde, and 2-Hydroxy-5-

nitrobenzaldehyde. It is imperative to consult with your institution's Environmental Health and

Safety (EHS) department for specific guidance and to comply with all local, state, and federal

regulations.

The proper disposal of 2-Amino-6-nitrobenzaldehyde is critical to ensure the safety of

laboratory personnel and to prevent environmental contamination. This compound is presumed

to be hazardous, and its disposal must be managed by a licensed professional waste disposal

service.

Immediate Safety and Handling for Disposal
Before beginning any disposal-related activities, ensure that all personnel are equipped with

the appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat, and in cases of potential splashing, a chemical-resistant apron.
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Respiratory Protection: If there is a risk of dust or aerosol formation, a NIOSH-approved

respirator is necessary.

General Handling Precautions:

Avoid all personal contact, including inhalation of dust or vapors.

Work in a well-ventilated area, preferably within a chemical fume hood.

Prevent the generation of dust.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

Step-by-Step Disposal Protocol
Waste Identification and Segregation:

2-Amino-6-nitrobenzaldehyde waste should be classified as hazardous chemical waste.

Keep this waste stream separate from other chemical wastes to avoid unintended

reactions.

Do not mix with other waste.[1]

Containerization:

Use a dedicated, properly labeled, and sealed container for the collection of 2-Amino-6-
nitrobenzaldehyde waste.

The container must be compatible with the chemical and clearly marked with "Hazardous

Waste" and the full chemical name.

Leave chemicals in their original containers if possible.[1]

Storage of Waste:
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Store the waste container in a designated, secure, and well-ventilated hazardous waste

accumulation area.

The storage area should be away from incompatible materials such as strong oxidizing

agents, bases, and acids.

Arranging for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for pickup and disposal.

Provide them with a complete and accurate description of the waste.

Disposal of Contaminated Materials:

Any materials that have come into contact with 2-Amino-6-nitrobenzaldehyde, such as

gloves, weighing papers, and pipette tips, must also be disposed of as hazardous waste.

Place these contaminated materials in the same dedicated waste container.

Handle uncleaned containers as you would the product itself.[1]

Quantitative Data Summary
The following table summarizes key hazard information synthesized from related compounds.

This data should be used as a general guideline in the absence of specific data for 2-Amino-6-
nitrobenzaldehyde.
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Hazard Classification GHS Hazard Statement
Precautionary Statement
Codes

Acute Oral Toxicity H302: Harmful if swallowed
P264, P270,

P301+P312+P330, P501

Skin Irritation H315: Causes skin irritation
P264, P280, P302+P352,

P332+P313, P362

Eye Irritation
H319: Causes serious eye

irritation

P264, P280,

P305+P351+P338,

P337+P313

Respiratory Irritation
H335: May cause respiratory

irritation

P261, P271, P304+P340,

P312, P403+P233, P405,

P501

Aquatic Hazard

H411/H412: Toxic/Harmful to

aquatic life with long lasting

effects

P273, P391, P501

Experimental Workflow for Disposal
The following diagram illustrates the logical steps for the proper disposal of 2-Amino-6-
nitrobenzaldehyde.
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Disposal Workflow for 2-Amino-6-nitrobenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of 2-Amino-
6-nitrobenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183300#2-amino-6-nitrobenzaldehyde-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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